Cas no 1878738-26-1 (1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine)

• Product Name: 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine
• CAS No: 1878738-26-1
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5916042
• PubChem ID: 102939595
• Update Time: 2025-05-24

1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine
• 1878738-26-1
• EN300-804682

• Inchi： 1S/C15H21N3O/c1-3-13-15(16)14(4-2)18(17-13)11-19-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11,16H2,1-2H3
• InChI Key： NBWRTZFZTKFLNX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CN1C(CC)=C(C(CC)=N1)N

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine

1-[(Benzyloxy)methyl]-3,5-Diethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 1878738-26-1, commonly referred to as 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyrazole ring system substituted with a benzyloxy methyl group at position 1 and ethyl groups at positions 3 and 5. These substituents play a crucial role in determining its chemical reactivity, biological activity, and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been particularly advantageous for researchers working on large-scale production or high-throughput screening applications. The synthesis typically begins with the preparation of the pyrazole core, followed by sequential substitution reactions to introduce the desired substituents.

The benzyloxy methyl group attached to the pyrazole ring is known to enhance the molecule's solubility in organic solvents, making it more amenable for use in pharmaceutical formulations. Additionally, this substituent contributes to the molecule's stability under various environmental conditions, which is a critical factor for its application in outdoor or industrial settings. The diethyl groups at positions 3 and 5 further modulate the molecule's electronic properties, influencing its reactivity towards nucleophilic and electrophilic species.

From a pharmacological perspective, 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine has shown promising results in preclinical studies targeting inflammatory diseases and cancer. Researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has positioned it as a potential candidate for anticancer drug development.

In the field of agrochemistry, this compound has been explored as a potential herbicide due to its ability to inhibit specific enzymes involved in plant metabolism. Field trials conducted under controlled conditions have shown that it effectively controls the growth of invasive weed species without causing significant harm to crops. This dual functionality—simultaneously addressing pharmaceutical and agricultural needs—underscores the versatility of 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine.

Recent studies have also delved into the environmental fate of this compound, particularly its biodegradability and persistence in soil and water systems. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This is particularly reassuring for applications where long-term residue concerns are paramount.

In terms of industrial applications, 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine has found utility as an intermediate in the synthesis of advanced materials such as conductive polymers and optoelectronic devices. Its unique electronic properties make it an attractive candidate for enhancing device performance while maintaining compatibility with existing manufacturing processes.

Looking ahead, ongoing research is focused on optimizing the synthesis route for CAS No. 1878738-26-1 to achieve higher yields and lower production costs. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory research to commercialization.

In conclusion, 1-[(benzyloxy)methyl]-3,5-diethyl-1H-pyrazol-4-amine represents a multifaceted compound with significant potential across various scientific domains. Its chemical versatility, coupled with promising biological and environmental profiles, positions it as a key player in future innovations within pharmaceuticals, agrochemistry, and materials science.